![molecular formula C16H14FIN2O3S B250908 N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide](/img/structure/B250908.png)
N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide, commonly referred to as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by researchers at the University of Illinois in 2009 and has since been used to study various cellular processes. FIPI is known for its ability to selectively inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in cell signaling and membrane trafficking.
Mechanism of Action
FIPI works by binding to the catalytic domain of N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide and inhibiting its activity. This compound catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid, which is an important signaling molecule in many cellular processes. By inhibiting this compound activity, FIPI can disrupt the production of phosphatidic acid and alter downstream signaling pathways.
Biochemical and Physiological Effects:
FIPI has been shown to have a wide range of biochemical and physiological effects. Inhibition of this compound activity by FIPI can lead to changes in the structure and function of cellular membranes, alterations in cytoskeletal organization, and changes in intracellular signaling pathways. These effects can have a significant impact on cellular processes, including cell proliferation, migration, and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using FIPI in lab experiments is its high selectivity for N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide. FIPI has been shown to have minimal off-target effects on other enzymes and signaling pathways, making it a valuable tool for studying the specific role of this compound in cellular processes. However, one limitation of using FIPI is its relatively low potency compared to other this compound inhibitors. This can make it difficult to achieve complete inhibition of this compound activity in some experimental systems.
Future Directions
There are several future directions for research on FIPI and its role in cellular processes. One area of interest is the development of more potent and selective N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide inhibitors that can be used in a wider range of experimental systems. Another area of interest is the use of FIPI and other this compound inhibitors as potential therapeutic agents for the treatment of diseases such as cancer and neurodegenerative disorders. Additionally, further research is needed to better understand the molecular mechanisms underlying the effects of FIPI on cellular processes and to identify new targets for this compound inhibition.
Synthesis Methods
The synthesis of FIPI involves several steps, including the reaction of 2-fluoro-4-iodophenyl isothiocyanate with 3,4-dimethoxybenzylamine to form the intermediate compound, which is then reacted with 3,4-dimethoxybenzoyl chloride to yield the final product. The synthesis of FIPI is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the compound.
Scientific Research Applications
FIPI has been widely used in scientific research to study the role of N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide in various cellular processes. This compound is involved in a wide range of cellular functions, including membrane trafficking, signal transduction, and cytoskeletal organization. By inhibiting this compound activity, FIPI can help researchers to better understand the molecular mechanisms underlying these processes.
Properties
Molecular Formula |
C16H14FIN2O3S |
---|---|
Molecular Weight |
460.3 g/mol |
IUPAC Name |
N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide |
InChI |
InChI=1S/C16H14FIN2O3S/c1-22-13-6-3-9(7-14(13)23-2)15(21)20-16(24)19-12-5-4-10(18)8-11(12)17/h3-8H,1-2H3,(H2,19,20,21,24) |
InChI Key |
BQWIVGRGOGHEKD-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)I)F)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)I)F)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.